5-[(5-Bromo-4-iodo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C16H12BrIN2O3S
• Molecular Weight: 519.2 g/mol
• IUPAC Name: (5Z)-5-[(5-bromo-4-iodofuran-2-yl)methylidene]-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H12BrIN2O3S/c1-20-15(21)13(8-11-7-12(18)14(17)23-11)24-16(20)19-9-3-5-10(22-2)6-4-9/h3-8H,1-2H3/b13-8-,19-16?
• InChI Key: ZFJULJMMDLXUHG-STBHAXGISA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(O2)Br)I)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CN1C(=O)C(=CC2=CC(=C(O2)Br)I)SC1=NC3=CC=C(C=C3)OC

Description

5-[(5-Bromo-4-iodo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-[(5-Bromo-4-iodo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. The compound also appears to have an effect on the immune system, which may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
Studies have shown that 5-[(5-Bromo-4-iodo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as reduce inflammation in animal models. The compound has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(5-Bromo-4-iodo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in lab experiments is its potential therapeutic applications. The compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation. However, a limitation of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of the compound.

Future Directions

There are several future directions for the study of 5-[(5-Bromo-4-iodo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One area of interest is its potential use as an anticancer agent. Further studies are needed to determine the optimal dosage and potential side effects of the compound in cancer patients. Another area of interest is the compound's potential use in treating inflammatory diseases such as arthritis. Additionally, the compound's mechanism of action and potential toxicity need to be further studied to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 5-[(5-Bromo-4-iodo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the reaction of 5-bromo-4-iodo-2-furaldehyde and 4-methoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with methyl iodide to yield the final compound. This synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

5-[(5-Bromo-4-iodo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been studied for its potential therapeutic applications. It has been shown to have antimicrobial, antifungal, and anti-inflammatory properties. The compound has also been tested for its anticancer activity and has shown promising results in inhibiting the growth of cancer cells.